1-(ethylsulfonyl)-N-isobutyl-4-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-(2-methylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C12H24N2O3S/c1-4-18(16,17)14-7-5-11(6-8-14)12(15)13-9-10(2)3/h10-11H,4-9H2,1-3H3,(H,13,15)
• InChI Key: HVVGDZUIMGFDCM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCC(C)C
• Molecular Formula: C12H24N2O3S
• Molecular Weight: 276.40 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives typically involves multiple steps, starting from basic piperidine structures and introducing various functional groups through reactions with sulfonyl chlorides or carboxylate intermediates. For instance, the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides from ethyl piperidine-4-carboxylate demonstrates the complexity and versatility of synthesizing sulfonyl-substituted piperidine derivatives (H. Khalid, A. Rehman, M. Abbasi, 2014).

Molecular Structure Analysis

The molecular structure of piperidine derivatives is characterized by the presence of the piperidine ring, a nitrogen-containing six-membered ring, which is crucial for the compound's biological activity. The introduction of sulfonyl groups significantly affects the compound's electronic and steric properties, impacting its reactivity and interaction with biological targets.

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, including acylation, sulfonylation, and alkylation, to introduce different substituents into the molecule. These reactions are essential for modifying the compound's chemical properties and enhancing its biological activity. For example, the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and their evaluation for anti-acetylcholinesterase activity showcase the importance of chemical modifications (H. Sugimoto et al., 1990).